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Compound of Interest

Compound Name: Apoptozole

Cat. No.: B1666067 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Apoptozole is a small molecule inhibitor of Hsc70 and Hsp70 that is widely used in research to

induce apoptosis.[1][2] While the Safety Data Sheet (SDS) for Apoptozole from at least one

manufacturer does not classify it as a hazardous substance under the Globally Harmonized

System (GHS), it is imperative for laboratory personnel to adhere to prudent practices for

chemical waste disposal to ensure a safe working environment and compliance with all

applicable regulations.[3] This guide provides a comprehensive overview of the proper

procedures for the disposal of Apoptozole, incorporating general laboratory chemical waste

guidelines.

Chemical and Physical Properties of Apoptozole
A clear understanding of the chemical and physical properties of a substance is the first step

toward safe handling and disposal. Below is a summary of key data for Apoptozole.
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Property Value

Molecular Formula C₃₃H₂₅F₆N₃O₃[4][5]

Molecular Weight 625.57 g/mol [4]

CAS Number 1054543-47-3[4][5]

Appearance Solid

Solubility
Soluble in DMF (50 mg/ml), DMSO (50 mg/ml),

and Ethanol (10 mg/ml)[5]

Storage Recommended storage at -20°C[5]

Step-by-Step Disposal Procedures
The following procedures are based on general laboratory chemical waste management

principles and should be adapted to comply with the specific guidelines set forth by your

institution's Environmental Health and Safety (EHS) office.[6][7][8]

1. Waste Identification and Segregation:

Treat as Chemical Waste: Although not classified as hazardous by GHS according to one

supplier's SDS, due to its biological activity as an apoptosis inducer, it is best practice to

manage all Apoptozole waste as chemical waste.[1][3] Do not dispose of Apoptozole or its

solutions in the regular trash or down the drain unless explicitly approved by your institution's

EHS department.[9]

Segregate Waste Streams:

Solid Waste: Collect unused or expired Apoptozole powder, contaminated personal

protective equipment (PPE) such as gloves and weighing papers, and any labware that

has come into direct contact with the solid compound in a designated, clearly labeled

hazardous waste container.[10]

Liquid Waste: Collect solutions containing Apoptozole in a separate, compatible liquid

waste container.[11] Be mindful of the solvents used (e.g., DMSO, DMF, Ethanol) and
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segregate halogenated and non-halogenated solvent waste as required by your institution.

[10]

Sharps Waste: Needles, syringes, or other sharps contaminated with Apoptozole should

be disposed of in a designated sharps container.

2. Containerization and Labeling:

Use Appropriate Containers: All chemical waste must be stored in containers that are

compatible with the waste they hold.[7] Containers should be in good condition, with tightly

sealing lids to prevent leaks or spills.[11]

Proper Labeling: All waste containers must be accurately and clearly labeled with the words

"Hazardous Waste," the full chemical name ("Apoptozole"), the solvent(s) present, and the

approximate concentration.[11] Follow your institution's specific labeling requirements.

3. Storage in a Satellite Accumulation Area (SAA):

Designated Storage: Store all Apoptozole waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory where the waste is generated.[6][7]

Secondary Containment: It is best practice to keep waste containers in secondary

containment to prevent the spread of material in case of a leak.[10]

Keep Containers Closed: Waste containers must remain closed at all times, except when

adding waste.[6][10]

4. Arranging for Disposal:

Contact EHS: Once your waste container is full or you have no further use for it, contact your

institution's EHS office to arrange for a pickup.[6] Do not allow waste to accumulate in the

laboratory.[12]

5. Empty Container Disposal:

Triple Rinsing: Empty containers that held Apoptozole should be triple-rinsed with a suitable

solvent.[11] The rinsate must be collected and disposed of as hazardous waste.[11]
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Defacing Labels: After triple-rinsing, the original label on the container should be completely

defaced or removed before the container is discarded or recycled according to your

institution's procedures.[12]

Apoptozole Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Apoptozole.
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Caption: A workflow diagram for the proper disposal of Apoptozole waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific chemical hygiene plan and EHS guidelines for complete and accurate disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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